6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively. In
Mechanism of Action
The mechanism of action of 6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone is not fully understood. However, studies have shown that this compound has antioxidant properties and can inhibit the activity of enzymes involved in various diseases. It has also been shown to modulate the expression of genes involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell death in various disease models. It has also been shown to improve cognitive function and reduce the accumulation of amyloid beta in Alzheimer's disease models.
Advantages and Limitations for Lab Experiments
The advantages of using 6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone in lab experiments include its ability to inhibit disease-related enzymes, its antioxidant properties, and its potential use in imaging techniques. However, the limitations of using this compound include its low solubility, which can limit its bioavailability, and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone. One direction is to investigate its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Another direction is to explore its potential use in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity at high doses.
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further studies are needed to fully understand the potential of this compound in various fields.
Synthesis Methods
The synthesis of 6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone has been achieved using various methods. One of the commonly used methods involves the reaction of 4-methoxybenzyl isothiocyanate and isobutylthiourea in the presence of a base. The reaction results in the formation of an intermediate, which is then treated with hydroxylamine to yield the final product. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
6-hydroxy-2-(isobutylthio)-5-(4-methoxybenzyl)-4(3H)-pyrimidinone has been studied extensively for its potential applications in various fields. In the pharmaceutical industry, this compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a diagnostic tool in imaging techniques. In addition, this compound has been investigated for its use in the synthesis of other compounds.
properties
IUPAC Name |
4-hydroxy-5-[(4-methoxyphenyl)methyl]-2-(2-methylpropylsulfanyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3S/c1-10(2)9-22-16-17-14(19)13(15(20)18-16)8-11-4-6-12(21-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPJLWOFFKFZVJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CSC1=NC(=C(C(=O)N1)CC2=CC=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
47.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49643598 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.